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Compound of Interest

Compound Name: Dihydroguaiaretic Acid

Cat. No.: B1676311 Get Quote

Essential Safety and Handling Guide for
Dihydroguaiaretic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling Dihydroguaiaretic Acid (NDGA). Adherence to these procedures

is critical for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Classification
Dihydroguaiaretic Acid is classified as hazardous.[1] It is harmful if swallowed, causes skin

irritation, and can result in serious eye irritation.[1][2] Additionally, it may cause respiratory

irritation.

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Dihydroguaiaretic Acid to prevent skin contact, eye exposure, and inhalation of dust.

PPE Category Recommended Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU). A face

shield may be necessary in

situations with a high risk of

splashing.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Lab coat or other protective

clothing to prevent skin

exposure.

Gloves should be inspected

prior to use. Dispose of

contaminated gloves after use

in accordance with good

laboratory practices.

Respiratory Protection
A NIOSH-approved dust

respirator or an N95 mask.

Required when dusts are

generated. The user must

ensure proper fit,

maintenance, and cleaning of

the respiratory protective

device.

Operational Plan: Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a laboratory fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.
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Do not eat, drink, or smoke in the work area.

Take precautionary measures against static discharge.

Avoid prolonged or repeated exposure.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

For long-term storage, it is recommended to store in a freezer.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid
Immediate action is crucial in the event of exposure to Dihydroguaiaretic Acid.

Exposure Route First Aid Measures

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician immediately. Rinse mouth. Do

NOT induce vomiting.

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention if you feel unwell.

Skin Contact

Immediately wash with plenty of soap and water

while removing all contaminated clothing and

shoes. If skin irritation occurs, get medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately get medical attention.
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Spill and Disposal Plan
Spill Management:

Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation.

Avoid Dust Generation: Avoid creating dust.

Containment: Use proper personal protective equipment. Sweep up the spilled solid material

and shovel it into a suitable container for disposal.

Decontamination: Clean the spill site thoroughly.

Disposal:

Dispose of contents and container to an approved waste disposal plant.

Disposal should be in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.

Quantitative Data
Data Point Value Species

Oral LD50 2,000 mg/kg Rat

Oral LD50 2 g/kg Mouse

Intraperitoneal LD50 75 mg/kg Mouse

Melting Point/Range 184 - 189 °C / 363.2 - 372.2 °F N/A

Workflow for Safe Handling of Dihydroguaiaretic
Acid
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Preparation

Handling

Post-Handling

Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

- Respirator (if dust is expected)

Ensure proper ventilation (Fume Hood)

Weigh and handle solid material carefully to avoid dust

Proceed to handling

Use only in a chemical fume hood

Keep container tightly closed when not in use

Decontaminate work area

Finished handling

Wash hands and exposed skin thoroughly

Store in a cool, dry, well-ventilated area

Dispose of waste in a designated, labeled container

Prepare for disposal

Follow institutional and regulatory disposal guidelines

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling of

Dihydroguaiaretic Acid.

Disclaimer: This information is intended for guidance and is not a substitute for a

comprehensive risk assessment. Always refer to the most current Safety Data Sheet (SDS) for

Dihydroguaiaretic Acid before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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